Hydroxyapatite
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Solubility
Practically insol in water, even when freshly prepared
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Description
Hydroxyapatite in Bone Regeneration
Hydroxyapatite (Ca₁₀(PO₄)₆(OH)₂) is a calcium phosphate mineral that shares a similar chemical composition and structure with the mineral component of bone tissue []. This biocompatibility makes it a widely studied material in the field of bone regeneration. Research focuses on its potential to mimic the natural bone structure and promote bone growth.
Osteoconduction
One of the key properties of hydroxyapatite for bone regeneration is its osteoconductivity. This refers to the ability of a material to support the growth of new bone tissue along its surface []. Hydroxyapatite provides a scaffold for bone-forming cells (osteoblasts) to attach, proliferate, and deposit new bone mineral.
Drug Delivery
Researchers are exploring the use of hydroxyapatite as a carrier for therapeutic drugs to promote bone healing. Its porous structure allows for the controlled release of drugs that stimulate bone formation or inhibit bone resorption [].
Hydroxyapatite Beyond Bone Regeneration
The unique properties of hydroxyapatite extend its applications beyond bone tissue engineering. Here are some emerging areas of research:
Drug Delivery for Other Tissues
Due to its biocompatibility and ability to control drug release, hydroxyapatite is being investigated for delivering drugs to other tissues. Potential applications include targeted delivery of cancer therapies or antibiotics [].
Gene Therapy
Hydroxyapatite nanoparticles may play a role in gene therapy by facilitating the delivery of genetic material into cells. This holds promise for treating various genetic disorders.
Antibacterial Properties
Recent studies suggest that hydroxyapatite may have inherent antibacterial properties. This could be beneficial for developing implants with reduced risk of infection.
Hydroxyapatite is a naturally occurring mineral form of calcium apatite, with the chemical formula or often represented as to signify its crystalline structure. It is the hydroxyl endmember of the complex apatite group and crystallizes in the hexagonal crystal system. Hydroxyapatite is a vital component of human bone, comprising approximately 70% of its weight, and it plays a crucial role in biological mineralization processes. The compound can also exist in various colors due to impurities, although pure hydroxyapatite appears white .
This reaction demonstrates how hydroxyapatite can be synthesized through wet chemical precipitation methods .
Hydroxyapatite exhibits significant biological activity, particularly in its role as a biomaterial for bone repair and regeneration. It is biocompatible and osteoconductive, meaning it supports the growth of new bone tissue. When implanted into the body, hydroxyapatite can integrate with surrounding bone and promote healing by facilitating the migration and attachment of osteoblasts (bone-forming cells) to its surface. Studies have shown that hydroxyapatite can also act as a secondary nucleator for new mineral formation in vivo and in vitro .
Hydroxyapatite can be synthesized through several methods:
- Wet Chemical Precipitation: This involves mixing calcium and phosphate solutions under controlled pH and temperature conditions.
- Sol-Gel Method: A versatile technique that allows for the production of hydroxyapatite nanoparticles by transitioning from a sol (solution) to a gel state.
- Biomimetic Techniques: These methods mimic natural processes to produce hydroxyapatite that closely resembles biological apatites.
- Electrodeposition: A method where hydroxyapatite is deposited on substrates using an electrical current.
- Hydrothermal Synthesis: Involves high-temperature and high-pressure conditions to produce well-crystallized hydroxyapatite .
Research has shown that hydroxyapatite interacts with various biomolecules, influencing its applications in biomedicine. For instance, studies indicate that hydroxyapatite can adsorb proteins and other biomolecules, which may affect cell behavior and tissue integration. These interactions can vary based on the surface properties of hydroxyapatite, such as charge and porosity, which play critical roles in its effectiveness as a biomaterial .
Hydroxyapatite shares similarities with several other compounds within the apatite family but possesses unique characteristics that distinguish it:
| Compound | Chemical Formula | Unique Features |
|---|---|---|
| Fluorapatite | Contains fluoride ions; more resistant to acid dissolution | |
| Chlorapatite | Contains chloride ions; similar structure but different properties | |
| Tricalcium Phosphate | Less stable than hydroxyapatite; often used in bone grafts | |
| Octacalcium Phosphate | Intermediate phase; involved in biomineralization processes |
Hydroxyapatite's unique ability to integrate with biological tissues makes it particularly valuable in medical applications compared to these other compounds .
Purity
Physical Description
A white, odourless powder which is stable in air
Solid; [Merck Index] White suspension; [MSDSonline]
White odorless solid; [HSDB] White odorless powder; [MSDSonline]
Color/Form
Finely divided, crystalline, nonstoichiometric material.
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GHS Hazard Statements
Reported as not meeting GHS hazard criteria by 189 of 199 companies (only ~ 5% companies provided GHS information). For more detailed information, please visit ECHA C&L website
Therapeutic Uses
MeSH Pharmacological Classification
Other CAS
1306-06-5
Wikipedia
Hydroxylapatite
Use Classification
Cosmetics -> Emulsion stabilizing; Bulking; Abrasive
Plastics -> Pigments agents
Plastics -> Polymer Type -> Polyolefin-I; PUR; Polyolefin-II; PVC (soft); ABS; PVC (rigid); PET; PMMA; PA; PC; (E)PS
Methods of Manufacturing
Dense hydroxyapatite ceramics are made by compressing calcium phosphate solids from a very fine powder form, known as greenstate, into a pellet which is then subjected to a heat treatment that causes the powder particles to fuse together by means of solid-state diffusion.
General Manufacturing Information
Petroleum Lubricating Oil and Grease Manufacturing
Paper Manufacturing
Agriculture, Forestry, Fishing and Hunting
All Other Basic Inorganic Chemical Manufacturing
Construction
Paint and Coating Manufacturing
Not Known or Reasonably Ascertainable
Hydroxylapatite (Ca5(OH)(PO4)3): ACTIVE
Apatite /is name which refers to/ a group of calcium phosphates having the type formula Ca10(X2)(PO4)6 where X is usually fluorine, chlorine, or hydroxyl group either singly or together. /Apatite/
... Rich in surface ions (carbonate, magnesium, citrate) which are readily replaced by fluoride ion, thus affording protection to teeth.
Calcium hydroxy-apatite or calcium hydroxy-phosphate, (Ca10(OH)2(PO4)6), may be formed to small extent in ammoniated superphosphate.
Dates
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